80-23-9

3-amino-4-hydroxy-N-methylbenzenesulfonamide

In Stock

• CAS RN:
• 80-23-9

• Formula:
• C7H10N2O3S

• InChI:
• InChI=1S/C7H10N2O3S/c1-9-13(11,12)5-2-3-7(10)6(8)4-5/h2-4,9-10H,8H2,1H3

• InChIKey:
• NFNLMGYLSDEJKS-UHFFFAOYSA-N

• 3-amino-4-hydroxy-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C7H10N2O3S and its molecular weight is 202.23 g/mol. The purity is usually 95%.

Orobol

In Stock

• CAS RN:
• 480-23-9

• Formula:
• C15H10O6

• InChI:
• InChI=1S/C15H10O6/c16-8-4-12(19)14-13(5-8)21-6-9(15(14)20)7-1-2-10(17)11(18)3-7/h1-6,16-19H

• InChIKey:
• IOYHCQBYQJQBSK-UHFFFAOYSA-N

• Orobol is a member of the class of 7-hydroxyisoflavones which consists of isoflavone substituted by hydroxy groups at positions 5, 7, 3' and 4'. It has been isolated from the mycelia of Cordyceps sinensis. It has a role as an anti-inflammatory agent, a radical scavenger, a plant metabolite and a fungal metabolite. It derives from an isoflavone.
  Orobol, also known as isoluteolin or norsantal, belongs to the class of organic compounds known as isoflavones. These are polycyclic compounds containing a 2-isoflavene skeleton which bears a ketone group at the C4 carbon atom. Thus, orobol is considered to be a flavonoid lipid molecule. Orobol is considered to be a practically insoluble (in water) and relatively neutral molecule. Orobol has been primarily detected in urine. Within the cell, orobol is primarily located in the membrane (predicted from logP). Orobol participates in a ...

5-Chloro-2-(4-piperonyl-1-piperazinyl)pyrimidine

Usually In Stock

• CAS RN:
• 21280-23-9

• Formula:
• C16H17ClN4O2

• InChI:
• InChI=1S/C16H17ClN4O2/c17-13-8-18-16(19-9-13)21-5-3-20(4-6-21)10-12-1-2-14-15(7-12)23-11-22-14/h1-2,7-9H,3-6,10-11H2

• InChIKey:
• GYKNVUWCJGYKFU-UHFFFAOYSA-N

• 5-Chloro-2-(4-piperonyl-1-piperazinyl)pyrimidine is a useful research compound. Its molecular formula is C16H17ClN4O2 and its molecular weight is 332.78 g/mol. The purity is usually 95%.

[4-(2-Aminoethyl)phenyl]dimethylamine dihydrochloride

In Stock

• CAS RN:
• 102880-23-9

• Formula:
• C10H18Cl2N2

• InChI:
• InChI=1S/C10H16N2.2ClH/c1-12(2)10-5-3-9(4-6-10)7-8-11;;/h3-6H,7-8,11H2,1-2H3;2*1H

• InChIKey:
• IFDGRNGFANEVFY-UHFFFAOYSA-N

• [4-(2-Aminoethyl)phenyl]dimethylamine dihydrochloride is a useful research compound. Its molecular formula is C10H18Cl2N2 and its molecular weight is 237.17 g/mol. The purity is usually 95%.

3-[4-(2,3,4-Trichlorophenyl)-1,3-thiazol-2-yl]pyridine

In Stock

• CAS RN:
• 521280-23-9

• Formula:
• C14H7Cl3N2S

• InChI:
• InChI=1S/C14H7Cl3N2S/c15-10-4-3-9(12(16)13(10)17)11-7-20-14(19-11)8-2-1-5-18-6-8/h1-7H

• InChIKey:
• ZVHJXPJIOKAMAR-UHFFFAOYSA-N

• 3-[4-(2,3,4-Trichlorophenyl)-1,3-thiazol-2-yl]pyridine is a useful research compound. Its molecular formula is C14H7Cl3N2S and its molecular weight is 341.63. The purity is usually 95%.

2'-Cyano-3-(3,5-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898780-23-9

• Formula:
• C18H17NO

• InChI:
• InChI=1S/C18H17NO/c1-13-9-14(2)11-15(10-13)7-8-18(20)17-6-4-3-5-16(17)12-19/h3-6,9-11H,7-8H2,1-2H3

• InChIKey:
• SFIAPBVXEPAHKO-UHFFFAOYSA-N

• 2'-Cyano-3-(3,5-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C18H17NO and its molecular weight is 263.3 g/mol. The purity is usually 95%.

1-Amino-3-(4-fluorophenyl)-3H-pyrido[2,1-b][1,3]benzothiazole-2,4-dicarbonitrile

Usually In Stock

• CAS RN:
• 330180-23-9

• Formula:
• C19H11FN4S

• InChI:
• InChI=1S/C19H11FN4S/c20-12-7-5-11(6-8-12)17-13(9-21)18(23)24-15-3-1-2-4-16(15)25-19(24)14(17)10-22/h1-8,17H,23H2

• InChIKey:
• DIFAFERPPRKVEI-UHFFFAOYSA-N

• 1-Amino-3-(4-fluorophenyl)-3H-pyrido[2,1-b][1,3]benzothiazole-2,4-dicarbonitrile is a useful research compound. Its molecular formula is C19H11FN4S and its molecular weight is 346.38. The purity is usually 95%.

2-oxo-3-phenyl-2H-chromen-7-yl furan-2-carboxylate

In Stock

• CAS RN:
• 869080-23-9

• Formula:
• C20H12O5

• InChI:
• InChI=1S/C20H12O5/c21-19-16(13-5-2-1-3-6-13)11-14-8-9-15(12-18(14)25-19)24-20(22)17-7-4-10-23-17/h1-12H

• InChIKey:
• QNRSCNLAOVVPTG-UHFFFAOYSA-N

• 2-oxo-3-phenyl-2H-chromen-7-yl furan-2-carboxylate is a useful research compound. Its molecular formula is C20H12O5 and its molecular weight is 332.311. The purity is usually 95%.

1H-Imidazole-2-methanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(3-(2-pyridinyl)propyl)-, carbamate

• CAS RN:
• 178980-23-9

• Formula:
• C22H24Cl2N4O2S

• InChI:
• InChI=1S/C22H24Cl2N4O2S/c1-14(2)20-21(31-18-11-15(23)10-16(24)12-18)28(19(27-20)13-30-22(25)29)9-5-7-17-6-3-4-8-26-17/h3-4,6,8,10-12,14H,5,7,9,13H2,1-2H3,(H2,25,29)

• InChIKey:
• PLKTWXSIBNGNGG-UHFFFAOYSA-N

• 1H-Imidazole-2-methanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(3-(2-pyridinyl)propyl)-, carbamate is a useful research compound. Its molecular formula is C22H24Cl2N4O2S and its molecular weight is 479.4 g/mol. The purity is usually 95%.

Tert-butyl 2,3-dihydro-1,4-benzoxazine-4-carboxylate

In Stock

• CAS RN:
• 212180-23-9

• Formula:
• C13H17NO3

• InChI:
• InChI=1S/C13H17NO3/c1-13(2,3)17-12(15)14-8-9-16-11-7-5-4-6-10(11)14/h4-7H,8-9H2,1-3H3

• InChIKey:
• OBHIVFAYYDULPQ-UHFFFAOYSA-N

• Tert-butyl 2,3-dihydro-1,4-benzoxazine-4-carboxylate is a useful research compound. Its molecular formula is C13H17NO3 and its molecular weight is 235.283. The purity is usually 95%.

N'-(6-chlorobenzo[d]thiazol-2-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851980-23-9

• Formula:
• C20H21ClN4O4S2

• InChI:
• InChI=1S/C20H21ClN4O4S2/c1-12-10-25(11-13(2)29-12)31(27,28)16-6-3-14(4-7-16)19(26)23-24-20-22-17-8-5-15(21)9-18(17)30-20/h3-9,12-13H,10-11H2,1-2H3,(H,22,24)(H,23,26)

• InChIKey:
• VBAJRXFNTAUYOG-UHFFFAOYSA-N

• N'-(6-chlorobenzo[d]thiazol-2-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C20H21ClN4O4S2 and its molecular weight is 480.98. The purity is usually 95%.

5-{[(4-chlorophenyl)methyl]sulfanyl}-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2H,3H-imidazo[1,2-c]quinazolin-3-one

In Stock

• CAS RN:
• 958580-23-9

• Formula:
• C29H26ClN5O2S

• InChI:
• InChI=1S/C29H26ClN5O2S/c30-21-12-10-20(11-13-21)19-38-29-32-24-9-5-4-8-23(24)27-31-25(28(37)35(27)29)18-26(36)34-16-14-33(15-17-34)22-6-2-1-3-7-22/h1-13,25H,14-19H2

• InChIKey:
• VAXANZMGJPBRLG-UHFFFAOYSA-N

• 5-{[(4-chlorophenyl)methyl]sulfanyl}-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2H,3H-imidazo[1,2-c]quinazolin-3-one is a useful research compound. Its molecular formula is C29H26ClN5O2S and its molecular weight is 544.07. The purity is usually 95%.

Ethyl 4-[4-(dimethylamino)phenyl]-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

In Stock

• CAS RN:
• 181480-23-9

• Formula:
• C23H30N2O3

• InChI:
• InChI=1S/C23H30N2O3/c1-7-28-22(27)19-14(2)24-17-12-23(3,4)13-18(26)21(17)20(19)15-8-10-16(11-9-15)25(5)6/h8-11,20,24H,7,12-13H2,1-6H3

• InChIKey:
• YPMDVYICJHXBSE-UHFFFAOYSA-N

• Ethyl 4-[4-(dimethylamino)phenyl]-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C23H30N2O3 and its molecular weight is 382.5g/mol. The purity is usually 95%.

4-Bromoisoquinoline-6-carboxylic acid

In Stock

• CAS RN:
• 1637280-23-9

• Formula:
• C10H6BrNO2

• InChI:
• InChI=1S/C10H6BrNO2/c11-9-5-12-4-7-2-1-6(10(13)14)3-8(7)9/h1-5H,(H,13,14)

• InChIKey:
• XLWCQTRYIQADHL-UHFFFAOYSA-N

• 4-Bromoisoquinoline-6-carboxylic acid is a useful research compound. Its molecular formula is C10H6BrNO2 and its molecular weight is 252.06 g/mol. The purity is usually 95%.

5-Fluoro-4-formyl-1-benzothiophene-2-carboxylic acid

In Stock

• CAS RN:
• 2167680-23-9

• Formula:
• C10H5FO3S

• InChI:
• InChI=1S/C10H5FO3S/c11-7-1-2-8-5(6(7)4-12)3-9(15-8)10(13)14/h1-4H,(H,13,14)

• InChIKey:
• KQTVIEKTSACAEA-UHFFFAOYSA-N

• 5-Fluoro-4-formyl-1-benzothiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C10H5FO3S and its molecular weight is 224.21. The purity is usually 95%.

2-(4-Iodothiophen-2-yl)-1,3-dioxolane

In Stock

• CAS RN:
• 2219380-23-9

• Formula:
• C7H7IO2S

• InChI:
• InChI=1S/C7H7IO2S/c8-5-3-6(11-4-5)7-9-1-2-10-7/h3-4,7H,1-2H2

• InChIKey:
• FCXKIERNMMCBAT-UHFFFAOYSA-N

• 2-(4-Iodothiophen-2-yl)-1,3-dioxolane is a useful research compound. Its molecular formula is C7H7IO2S and its molecular weight is 282.1. The purity is usually 95%.

(S)-Fmoc-5,5-dimethyl-pyrrolidine-2-carboxylic acid

In Stock

• CAS RN:
• 1310680-23-9

• Formula:
• C22H23NO4

• InChI:
• InChI=1S/C22H23NO4/c1-22(2)12-11-19(20(24)25)23(22)21(26)27-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,11-13H2,1-2H3,(H,24,25)/t19-/m0/s1

• InChIKey:
• LLFFLWRZPGHUGE-IBGZPJMESA-N

• (S)-Fmoc-5,5-dimethyl-pyrrolidine-2-carboxylic acid